N-(PENTAN-3-YL)-1-(THIOPHENE-2-CARBONYL)PIPERIDINE-4-CARBOXAMIDE

• IUPAC Name: N-pentan-3-yl-1-(thiophene-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H24N2O2S/c1-3-13(4-2)17-15(19)12-7-9-18(10-8-12)16(20)14-6-5-11-21-14/h5-6,11-13H,3-4,7-10H2,1-2H3,(H,17,19)
• InChI Key: CBMKGANMSILMHN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(=O)C1CCN(CC1)C(=O)C2=CC=CS2
• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol

Description

N-(Pentan-3-yl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide: is a synthetic organic compound that features a piperidine ring substituted with a thiophene-2-carbonyl group and a pentan-3-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(Pentan-3-yl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor such as 1,5-diaminopentane.

Introduction of the Thiophene-2-carbonyl Group: The thiophene-2-carbonyl group can be introduced via an acylation reaction using thiophene-2-carbonyl chloride in the presence of a base such as triethylamine.

Attachment of the Pentan-3-yl Group: The pentan-3-yl group can be attached through an alkylation reaction using pentan-3-yl bromide and a strong base like sodium hydride.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the carbonyl group, converting it to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the piperidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

N-(Pentan-3-yl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(Pentan-3-yl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

N-(Pentan-3-yl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide: can be compared with other piperidine derivatives such as:

Uniqueness

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the thiophene ring, in particular, can influence its electronic properties and reactivity, making it a valuable compound for various applications.